1-{3-[1-(2-chlorobenzyl)-3-piperidinyl]propanoyl}-4-methylpiperazine

• IUPAC Name: 3-[1-[(2-chlorophenyl)methyl]piperidin-3-yl]-1-(4-methylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C20H30ClN3O/c1-22-11-13-24(14-12-22)20(25)9-8-17-5-4-10-23(15-17)16-18-6-2-3-7-19(18)21/h2-3,6-7,17H,4-5,8-16H2,1H3
• InChI Key: UVEBOMDKVMPVJY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CCC2CCCN(C2)CC3=CC=CC=C3Cl
• Molecular Formula: C20H30ClN3O
• Molecular Weight: 363.9 g/mol

Description

1-{3-[1-(2-chlorobenzyl)-3-piperidinyl]propanoyl}-4-methylpiperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology.

Mechanism of Action

The exact mechanism of action of 1-{3-[1-(2-chlorobenzyl)-3-piperidinyl]propanoyl}-4-methylpiperazine is not fully understood. However, it is believed to act by modulating the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It may also have an effect on the immune system and the production of cytokines.
Biochemical and Physiological Effects:
1-{3-[1-(2-chlorobenzyl)-3-piperidinyl]propanoyl}-4-methylpiperazine has been shown to have various biochemical and physiological effects in animal studies. It has been found to improve cognitive function, reduce inflammation, and enhance neuronal survival in the brain. It has also been shown to have anxiolytic and antidepressant effects, as well as antitumor activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{3-[1-(2-chlorobenzyl)-3-piperidinyl]propanoyl}-4-methylpiperazine in lab experiments is its relatively low toxicity and high selectivity for certain receptors. However, its limited solubility in water and other solvents can make it difficult to work with in some experiments. Additionally, its high cost and limited availability can be a barrier to its use in some research settings.

Future Directions

There are several future directions for research on 1-{3-[1-(2-chlorobenzyl)-3-piperidinyl]propanoyl}-4-methylpiperazine. One area of interest is its potential as a neuroprotective agent in the treatment of stroke and other ischemic brain injuries. Another area of focus is its potential as an antidepressant and anxiolytic agent, particularly in the treatment of treatment-resistant depression and anxiety disorders. Additionally, further research is needed to explore its potential as a chemotherapeutic agent in the treatment of various types of cancer.

Synthesis Methods

The synthesis of 1-{3-[1-(2-chlorobenzyl)-3-piperidinyl]propanoyl}-4-methylpiperazine involves the reaction of 1-(2-chlorobenzyl)-3-piperidinol with 4-methylpiperazine in the presence of propanoyl chloride. The reaction takes place under controlled conditions of temperature and pressure to yield the desired product. The purity of the product can be improved by recrystallization or column chromatography.

Scientific Research Applications

1-{3-[1-(2-chlorobenzyl)-3-piperidinyl]propanoyl}-4-methylpiperazine has been extensively studied for its potential therapeutic applications in various fields of medicine. In neurology, it has been investigated for its neuroprotective effects against ischemic brain injury. In psychiatry, it has been studied for its antidepressant and anxiolytic properties. In oncology, it has been explored for its potential as a chemotherapeutic agent.